Cas no 55871-46-0 (benzyl N-(4-sulfamoylphenyl)carbamate)

Benzyl N-(4-sulfamoylphenyl)carbamate is a synthetic organic compound featuring a carbamate linkage and a sulfamoyl functional group. Its structure combines the reactivity of the carbamate moiety with the bioactivity associated with sulfonamide derivatives, making it a valuable intermediate in pharmaceutical and agrochemical research. The sulfamoyl group enhances its potential as a precursor for sulfonamide-based drugs, while the benzyl carbamate moiety offers stability and controlled reactivity. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or antimicrobial agents. Its well-defined chemical properties and synthetic versatility make it suitable for targeted applications in drug discovery and development.

benzyl N-(4-sulfamoylphenyl)carbamate structure

55871-46-0 structure

Product Name:benzyl N-(4-sulfamoylphenyl)carbamate

CAS No:55871-46-0

MF:C₁₄H₁₄N₂O₄S

MW:306.336962223053

CID:350414

PubChem ID:4935651

Update Time:2025-06-07

benzyl N-(4-sulfamoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, [4-(aminosulfonyl)phenyl]-, phenylmethyl ester
- benzyl N-(4-sulfamoylphenyl)carbamate
- 55871-46-0
- EN300-12692168
- DTXSID00406861
- SCHEMBL14183602
- Inchi： 1S/C14H14N2O4S/c15-21(18,19)13-8-6-12(7-9-13)16-14(17)20-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,16,17)(H2,15,18,19)
- InChI Key： MNZRGAXOOZDZIY-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

Exact Mass: 306.06752
Monoisotopic Mass: 306.06742811g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 432
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 107Å²

Experimental Properties

PSA: 98.49

benzyl N-(4-sulfamoylphenyl)carbamate Pricemore >>

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Enamine	EN300-12692168-50mg	benzyl N-(4-sulfamoylphenyl)carbamate	55871-46-0	50mg	$468.0	2023-10-02
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